Cas no 2225178-75-4 (3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid)

• Product Name: 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid
• CAS No: 2225178-75-4
• MF: C₁₀H₁₂BF₃O₂
• MW: 232.01
• CID: 5143344
• PubChem ID: 75132458
• Update Time: 2025-11-02

3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid
• BUBYMAIIHPPEPW-UHFFFAOYSA-N
• (3-Isopropyl-5-(trifluoromethyl)phenyl)boronic acid
• 2225178-75-4

• Inchi： 1S/C10H12BF3O2/c1-6(2)7-3-8(10(12,13)14)5-9(4-7)11(15)16/h3-6,15-16H,1-2H3
• InChI Key： BUBYMAIIHPPEPW-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C(C)C)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 232.0882443g/mol
• Monoisotopic Mass: 232.0882443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid

Comprehensive Guide to 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid (CAS No. 2225178-75-4): Properties, Applications, and Market Insights

3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid (CAS No. 2225178-75-4) is a highly specialized boronic acid derivative that has gained significant attention in pharmaceutical and material science research. This compound, characterized by its unique trifluoromethyl and isopropyl functional groups, serves as a critical building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its molecular structure, C10H12BF3O2, offers exceptional reactivity and stability, making it a preferred choice for researchers working on advanced drug discovery and functional materials.

The growing demand for fluorinated boronic acids like 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid is driven by their versatility in creating biologically active compounds. Recent studies highlight its role in developing kinase inhibitors, which are crucial in cancer therapeutics. The trifluoromethyl group enhances the compound's lipophilicity, improving membrane permeability—a key factor in central nervous system (CNS) drug development. This aligns with current industry trends focusing on blood-brain barrier penetration optimization.

From a synthetic chemistry perspective, 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid demonstrates remarkable stability under various reaction conditions. Its boronic acid moiety facilitates efficient palladium-catalyzed couplings, while the steric effects from the isopropyl group provide excellent regioselectivity. These properties answer frequently searched questions about "how to improve coupling reaction yields" and "selective functionalization techniques" in organic synthesis forums.

The compound's applications extend beyond pharmaceuticals into advanced material science. Researchers are exploring its use in creating fluorinated organic semiconductors for flexible electronics—a hot topic matching searches for "next-gen OLED materials" and "high-performance organic electronics". The electron-withdrawing nature of the trifluoromethyl group makes this derivative particularly valuable for tuning charge transport properties in conjugated systems.

Market analysis reveals increasing procurement of 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid by contract research organizations (CROs) and academic laboratories. This trend correlates with rising Google searches for "high-purity boronic acids suppliers" and "custom fluorinated building blocks". The compound's shelf stability and compatibility with automated synthesis platforms make it ideal for high-throughput screening applications—another frequently searched term in medicinal chemistry circles.

Quality control aspects of 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid are critical, as evidenced by numerous queries about "HPLC methods for boronic acid analysis". The compound typically shows excellent purity (>97%) by reverse-phase chromatography, with characteristic NMR peaks at 7.8-8.2 ppm (aromatic protons) and 2.9-3.1 ppm (isopropyl methine proton). These analytical details address common researcher concerns about "compound characterization techniques".

Environmental and handling considerations for 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid follow standard laboratory safety protocols. While not classified as hazardous, proper storage under inert atmosphere maintains its reactivity—a practical tip matching searches for "boronic acid storage best practices". The compound's moisture sensitivity (a frequently asked question) can be managed using molecular sieves in solvent systems.

Future research directions for this compound include explorations in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs)—two trending topics in drug discovery. Its structural features make it promising for developing targeted protein degraders, answering growing interest in "small molecule protein degradation technology". These applications position 3-Trifluoromethyl-5-(iso-propyl)phenylboronic acid as a compound with sustained scientific relevance.